Cas no 2377004-71-0 ((3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol)

• Product Name: (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol
• CAS No: 2377004-71-0
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5947405
• PubChem ID: 145913734
• Update Time: 2025-06-11

(3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol
• 2377004-71-0
• EN300-7441279

• Inchi： 1S/C7H16N2O/c1-9(2)5-6-3-7(10)4-8-6/h6-8,10H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： AEDYKGBTSOBGCO-RNFRBKRXSA-N
• SMILES： O[C@H]1CN[C@@H](CN(C)C)C1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 35.5Ų

Additional information on (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol

Introduction to (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol (CAS No. 2377004-71-0)

(3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol, identified by its CAS number 2377004-71-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidin-3-ol backbone, combined with the dimethylamino side chain, presents a promising scaffold for designing novel therapeutic agents.

The compound's stereochemistry, specifically the (3R,5R) configuration, plays a crucial role in its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, making the precise arrangement of atoms in this molecule essential for its intended use. Recent advancements in computational chemistry have enabled researchers to predict and analyze the behavior of such chiral molecules with greater accuracy, facilitating the design of more effective drugs.

In the realm of medicinal chemistry, the incorporation of nitrogen-containing heterocycles like pyrrolidinones has been a cornerstone for developing bioactive molecules. The presence of the dimethylamino group not only enhances the molecule's solubility but also contributes to its ability to interact with biological targets. This dual functionality makes (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol a versatile building block for synthesizing complex pharmacophores.

Recent studies have highlighted the importance of nitrogen-rich heterocycles in drug discovery. Compounds featuring nitrogen atoms in their structure often exhibit favorable pharmacokinetic properties, including improved metabolic stability and reduced toxicity. The pyrrolidinone ring in (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol aligns with these trends, making it an attractive candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, reducing the time and resources needed for drug development. Techniques such as asymmetric synthesis and catalytic transformations have been particularly useful in constructing the desired stereochemistry.

The biological activity of (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol has been investigated in several preclinical studies. These investigations have revealed potential therapeutic applications across various disease areas, including central nervous system disorders and inflammatory conditions. The compound's ability to modulate neurotransmitter pathways and inhibit key enzymes makes it a promising candidate for further clinical development.

In conclusion, (3R,5R)-5-[(Dimethylamino)methyl]pyrrolidin-3-ol (CAS No. 2377004-71-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.